2-{[4-amino-5-(benzenesulfonyl)pyrimidin-2-yl]sulfanyl}-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[4-amino-5-(benzenesulfonyl)pyrimidin-2-yl]sulfanyl-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C18H15FN4O3S2/c19-12-6-8-13(9-7-12)22-16(24)11-27-18-21-10-15(17(20)23-18)28(25,26)14-4-2-1-3-5-14/h1-10H,11H2,(H,22,24)(H2,20,21,23)
• InChI Key: WEELCEAFLBDVGA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=CN=C(N=C2N)SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C18H15FN4O3S2
• Molecular Weight: 418.5 g/mol

Description

2-{[4-amino-5-(benzenesulfonyl)pyrimidin-2-yl]sulfanyl}-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C18H15FN4O3S2 and its molecular weight is 418.46. The purity is usually 95%.
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Scientific Research Applications

Biochemical Applications

This compound, due to its structural components, could potentially be involved in the inhibition or modulation of enzymatic activities. Research on similar compounds indicates a focus on pyrimidine derivatives' roles in biochemical pathways, such as enzyme inhibition. For example, studies on aromatic amino acid decarboxylases, which are involved in synthesizing bioactive molecules like dopamine and serotonin, highlight the importance of understanding how specific structural features of compounds, including pyrimidines, influence their interaction with enzymes and their substrate specificity (Paiardini et al., 2017). These insights are crucial for designing compounds that can selectively modulate enzymatic activities, potentially leading to therapeutic applications or biochemical tools.

Pharmacological Research

In pharmacology, compounds with a complex structure like 2-{[4-amino-5-(benzenesulfonyl)pyrimidin-2-yl]sulfanyl}-N-(4-fluorophenyl)acetamide could serve as lead compounds in the development of new drugs. Their synthesis and evaluation, as discussed in research on related substances, often focus on their potential anticarcinogenic properties and interactions with biological targets (Ali, Shahzadi, & Imtiaz-ud-Din, 2018). Understanding the compound's mechanism of action at a molecular level is key to assessing its pharmacological potential, excluding direct usage and side effect profiles per the requirements.

Materials Science

In materials science, the structural components of such compounds, particularly the presence of pyrimidine and sulfanyl groups, could be of interest in the design of new materials with specific electronic or photonic properties. Research into the synthesis and application of related compounds for electronic devices or as part of luminescent materials indicates a broader scope of application beyond biochemical and pharmacological uses (Lipunova, Nosova, Charushin, & Chupakhin, 2018).